N-tert-butyl-3,5-difluorobenzamide

• IUPAC Name: N-tert-butyl-3,5-difluorobenzamide
• InChI: InChI=1S/C11H13F2NO/c1-11(2,3)14-10(15)7-4-8(12)6-9(13)5-7/h4-6H,1-3H3,(H,14,15)
• InChI Key: DMUAFQMJMLKILK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=CC(=CC(=C1)F)F
• Molecular Formula: C11H13F2NO
• Molecular Weight: 213.22 g/mol

Description

N-tert-butyl-3,5-difluorobenzamide (DBT) is a chemical compound that has gained significant attention in scientific research due to its potential as a useful tool in various biological and chemical applications. DBT is a white crystalline solid with a molecular formula of C11H13F2NO and a molecular weight of 215.22 g/mol.

Scientific Research Applications

• Synthesis and Anti-Inflammatory Activities : A study presented the synthesis and evaluation of certain compounds as anti-inflammatory/analgesic agents, with some showing promising activities similar to indomethacin but with reduced side effects (Ikuta et al., 1987).

• Directed Metalation in Synthesis : Research demonstrated the potential synthetic usefulness of N-tert-butyl-N-methylbenzamides in directed metalation syntheses, proving their utility in organic synthesis (Reitz & Massey, 1990).

• Synthesis and Antioxidant Activity of Hybrid Compounds : A study explored the synthesis of sterically hindered phenols with potential antioxidant properties, highlighting the importance of these compounds in developing new antioxidants (Storozhok et al., 2013).

• Development of Cobalt Complexes : Research focused on the preparation of cobalt complexes using highly hindered bis-amides, contributing to the field of coordination chemistry (Jiménez et al., 2007).

• Overcharge Protection in Lithium-Ion Batteries : A study investigated the synthesis of certain compounds for overcharge protection in lithium-ion batteries, indicating their role in improving battery safety and efficiency (Zhang et al., 2010).

• Stereoselective Cyclization of N-Alkenylamides : Research showed the utility of tert-butyl hypoiodite in the cyclization of N-alkenylamides to produce various N-heterocycles, a significant contribution to organic synthesis methodologies (Minakata et al., 2006).